(2-Bromo-5-methoxyphenyl)(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2-Bromo-5-methoxyphenyl)(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H14BrN3O3S and its molecular weight is 420.28. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Several studies have focused on the synthesis and structural analysis of compounds with structural similarities to the one , emphasizing the development of novel synthetic methodologies and understanding their crystal packing or molecular interactions. For instance, Sharma et al. (2019) investigated the crystal packing of 1,2,4-oxadiazole derivatives, revealing the role of non-covalent interactions in their supramolecular architectures, including lone pair-π interactions and halogen bonding (Sharma, Mohan, Gangwar, & Chopra, 2019).
Biological Activity
Compounds structurally related to the one have been synthesized and evaluated for various biological activities. For example, the synthesis of novel bromophenol derivatives as carbonic anhydrase inhibitors demonstrates significant inhibitory potency against human isoforms of the enzyme, indicating potential therapeutic applications (Akbaba et al., 2013). Similarly, Li et al. (2019) described the metabolism of strained rings in a compound designed as a melanin-concentrating hormone receptor antagonist, highlighting the role of glutathione S-transferase in its biotransformation (Li et al., 2019).
Antioxidant Properties
The isolation and characterization of bromophenols from marine sources, such as the marine red alga Rhodomela confervoides, have shown these compounds to exhibit potent antioxidant activities, stronger than or comparable to synthetic antioxidants. This suggests potential applications in preventing oxidative deterioration of food (Li, Li, Gloer, & Wang, 2011).
Antimicrobial and Anticancer Activities
Research on related compounds includes the design, synthesis, characterization, and evaluation of their antimicrobial activity, as demonstrated by Rai et al. (2010), who synthesized novel oxadiazolyl derivatives showing significant antibacterial efficacy (Rai, Narayanaswamy, Govender, Manuprasad, Shashikanth, & Arunachalam, 2010). Additionally, compounds with bromophenol structures have been synthesized and tested for their antioxidant and radical scavenging activities, indicating their promising potential as antioxidant agents (Çetinkaya, Göçer, Menzek, & Gülçin, 2012).
Properties
IUPAC Name |
(2-bromo-5-methoxyphenyl)-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14BrN3O3S/c1-23-11-4-5-13(18)12(7-11)17(22)21-8-10(9-21)16-19-15(20-24-16)14-3-2-6-25-14/h2-7,10H,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCGMTOHRUYUQIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C(=O)N2CC(C2)C3=NC(=NO3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14BrN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.